Cas no 1124382-99-5 (6-bromo-5-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine)

• Product Name: 6-bromo-5-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine
• CAS No: 1124382-99-5
• MF: C₆H₄BrClN₄
• MW: 247.479758262634
• CID: 6832478
• Update Time: 2025-05-20

6-bromo-5-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-5-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine
• [1,2,4]Triazolo[1,5-a]pyridin-2-amine, 6-bromo-5-chloro-
• 6-Bromo-5-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine

• Inchi： 1S/C6H4BrClN4/c7-3-1-2-4-10-6(9)11-12(4)5(3)8/h1-2H,(H2,9,11)
• InChI Key： UKSYJNHVTYYJPJ-UHFFFAOYSA-N
• SMILES： C12=NC(N)=NN1C(Cl)=C(Br)C=C2

Experimental Properties

• Density: 2.23±0.1 g/cm3(Predicted)
• pka: 2.82±0.30(Predicted)

Additional information on 6-bromo-5-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine

Introduction to 6-bromo-5-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine (CAS No. 1124382-99-5)

6-bromo-5-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine, identified by its Chemical Abstracts Service (CAS) number 1124382-99-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the triazolopyridine class, a scaffold that is widely recognized for its versatile biological activities and potential therapeutic applications. The presence of both bromo and chloro substituents on the triazolopyridine core enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structural features of 6-bromo-5-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine contribute to its unique chemical properties. The triazolo[1,5-a]pyridine moiety is a fused bicyclic system consisting of a pyridine ring connected to a triazole ring. This arrangement introduces a combination of nitrogen-rich aromaticity and heterogeneity that can interact with biological targets in diverse ways. The bromo and chloro atoms serve as electron-withdrawing groups, which can modulate the electronic distribution across the molecule and influence its reactivity in various chemical transformations.

In recent years, there has been growing interest in developing novel compounds based on triazolopyridine scaffolds due to their demonstrated efficacy in inhibiting various biological pathways. For instance, derivatives of this class have shown promise in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The amine group at the 2-position of the pyridine ring provides a handle for further functionalization, allowing chemists to tailor the molecule's properties for specific applications.

One of the most compelling aspects of 6-bromo-5-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine is its potential as a building block for drug discovery. Researchers have leveraged this compound to synthesize novel analogs with enhanced pharmacological profiles. For example, studies have demonstrated that modifications at the bromo and chloro positions can significantly alter the binding affinity and selectivity of the resulting molecules toward target enzymes or receptors. This flexibility makes it an attractive candidate for structure-based drug design.

The synthesis of 6-bromo-5-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine typically involves multi-step organic reactions that construct the triazolopyridine core and introduce the bromo and chloro substituents. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and cycloadditions, have been employed to achieve high yields and purity. These synthetic strategies are essential for producing sufficient quantities of the compound for both preclinical studies and industrial applications.

From a medicinal chemistry perspective, 6-bromo-5-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine has been explored as a precursor for developing small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are involved in numerous cellular processes and are emerging as key therapeutic targets for diseases such as cancer and neurodegenerative disorders. By designing molecules that disrupt or modulate these interactions, researchers aim to develop treatments with novel mechanisms of action.

Recent computational studies have also highlighted the potential of 6-bromo-5-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine as a scaffold for virtual screening campaigns. High-throughput virtual screening (HTVS) allows researchers to rapidly evaluate large libraries of compounds against biological targets using computational methods. This approach has accelerated the discovery process by identifying promising candidates that warrant further experimental validation.

The pharmacokinetic properties of derivatives derived from 6-bromo-5-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine are also under investigation. Understanding how these compounds are absorbed、distributed、metabolized，and excreted (ADME) is crucial for optimizing their therapeutic potential. Preclinical studies in vitro and in vivo have provided insights into their metabolic stability、solubility，and bioavailability，which are critical factors for drug development.

In conclusion，6-bromo-5-chloro-[1，2，4]triazolo[1，5-a]pyridin-2-am ine (CAS No. 1124382 - 99 - 5) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and potential therapeutic applications。 Its role as an intermediate in drug discovery underscores its importance in developing novel treatments for various diseases。 As research continues to uncover new biological targets and synthetic methodologies，the value of this compound is expected to grow even further。